Cas no 1568031-74-2 ((1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol)
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol
- AKOS021082302
- EN300-1984286
- 1568031-74-2
-
- Inchi: 1S/C6H7ClOS/c1-4(8)6-5(7)2-3-9-6/h2-4,8H,1H3/t4-/m1/s1
- InChI Key: LVHVYGOHQBOELM-SCSAIBSYSA-N
- SMILES: ClC1C=CSC=1[C@@H](C)O
Computed Properties
- Exact Mass: 161.9906137g/mol
- Monoisotopic Mass: 161.9906137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.5Ų
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984286-0.05g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-0.1g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-0.25g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-0.5g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-1.0g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1984286-2.5g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-5.0g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1984286-10.0g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1984286-1g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1984286-5g |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol |
1568031-74-2 | 5g |
$2235.0 | 2023-09-16 |
(1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol
Introduction to (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding potential for groundbreaking applications. One such compound, identified by the CAS number 1568031-74-2, is (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol. This compound, featuring a complex structural framework, has garnered attention in recent years due to its unique chemical properties and promising biological activities. The intricate interplay of its functional groups, particularly the 3-chlorothiophen-2-yl moiety, contributes to its distinctive reactivity and potential utility in various chemical and biological contexts.
The molecular structure of (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol encompasses a stereogenic center at the 1-position of the ethyl chain, which is a critical feature for its chiral properties. This chirality is often exploited in pharmaceutical development, where the enantiomeric purity of a compound can significantly influence its efficacy and safety profiles. The presence of the 3-chlorothiophen-2-yl group not only imparts unique electronic and steric characteristics but also opens avenues for further functionalization, making it a versatile building block in synthetic chemistry.
In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds containing sulfur, have been extensively studied for their potential applications in drug discovery, agrochemicals, and material science. Among these derivatives, those incorporating chloro substituents have shown particular promise in modulating biological pathways. The compound (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol is no exception, with studies suggesting its potential as an intermediate in the synthesis of bioactive molecules.
The synthesis of (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include the introduction of the stereogenic center through enantioselective reactions, followed by functionalization at the thiophene ring. The use of advanced catalytic systems has enabled more efficient and sustainable routes to this compound, aligning with global efforts to minimize environmental impact in chemical manufacturing.
Beyond its structural complexity, (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol has demonstrated intriguing biological properties that warrant further exploration. Preliminary studies have indicated that this compound may exhibit interactions with various biological targets, including enzymes and receptors implicated in therapeutic contexts. For instance, its structural motif is reminiscent of known pharmacophores that have shown efficacy in treating neurological disorders and inflammatory conditions. While more comprehensive research is needed to elucidate its exact mechanisms of action, these findings underscore its potential as a lead compound or scaffold for novel therapeutics.
The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting costly wet-lab experiments. This approach not only saves time but also provides valuable insights into the structural optimization of (1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol derivatives to enhance their pharmacological properties.
In conclusion, (1R)-1-(3-chlorothiophen-2-yl)ethan-1-o[ls] represents a fascinating example of how structural complexity can translate into functional diversity in chemical biology. Its unique features make it a valuable asset for researchers exploring new frontiers in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play significant roles in shaping the future of pharmaceutical innovation.
1568031-74-2 ((1R)-1-(3-chlorothiophen-2-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)